Cas no 735269-76-8 (CIS-3-(2-ETHYLBENZOYL)CYCLOHEXANE-1-CARBOXYLIC ACID)

• Product Name: CIS-3-(2-ETHYLBENZOYL)CYCLOHEXANE-1-CARBOXYLIC ACID
• CAS No: 735269-76-8
• MF: C₁₆H₂₀O₃
• MW: 260.328205108643
• MDL: MFCD01319752
• CID: 878591
• PubChem ID: 24722456
• Update Time: 2025-05-23

CIS-3-(2-ETHYLBENZOYL)CYCLOHEXANE-1-CARBOXYLIC ACID Chemical and Physical Properties

Names and Identifiers

• CIS-3-(2-ETHYLBENZOYL)CYCLOHEXANE-1-CARBOXYLIC ACID
• LogP
• (1R,3S)-3-(2-ethylbenzoyl)cyclohexane-1-carboxylic acid
• MFCD01319752
• CIS-3-(2-ETHYLBENZOYL)CYCLOHEXANE-1-CARBOXYLICACID
• AKOS016017381
• 735269-76-8

• MDL： MFCD01319752
• Inchi： 1S/C16H20O3/c1-2-11-6-3-4-9-14(11)15(17)12-7-5-8-13(10-12)16(18)19/h3-4,6,9,12-13H,2,5,7-8,10H2,1H3,(H,18,19)/t12-,13+/m0/s1
• InChI Key： IJHVPNGFDVUYSF-QWHCGFSZSA-N
• SMILES： O=C(C1C=CC=CC=1CC)[C@H]1CCC[C@@H](C(=O)O)C1

Computed Properties

• Exact Mass: 260.14124450g/mol
• Monoisotopic Mass: 260.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 437.5±45.0 °C at 760 mmHg
• Flash Point: 232.5±25.2 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

CIS-3-(2-ETHYLBENZOYL)CYCLOHEXANE-1-CARBOXYLIC ACID Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on CIS-3-(2-ETHYLBENZOYL)CYCLOHEXANE-1-CARBOXYLIC ACID

CIS-3-(2-ETHYLBENZOYL)CYCLOHEXANE-1-CARBOXYLIC ACID: A Comprehensive Overview

The compound with CAS No. 735269-76-8, known as CIS-3-(2-ETHYLBENZOYL)CYCLOHEXANE-1-CARBOXYLIC ACID, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its unique structure, which combines a cyclohexane ring with a benzoic acid derivative, offering a wide range of potential applications. Recent advancements in synthetic methodologies and analytical techniques have further enhanced our understanding of its properties and utility.

CIS-3-(2-ETHYLBENZOYL)CYCLOHEXANE-1-CARBOXYLIC ACID is characterized by its chiral center, which plays a crucial role in its stereochemical properties. The molecule's structure consists of a cyclohexane ring substituted with a 2-ethylbenzoyl group at the 3-position and a carboxylic acid group at the 1-position. This arrangement imparts the compound with unique physical and chemical properties, making it a valuable asset in various research and industrial contexts.

Recent studies have focused on the synthesis of CIS-3-(2-ETHYLBENZOYL)CYCLOHEXANE-1-CARBOXYLIC ACID, exploring novel routes to achieve higher yields and better stereocontrol. For instance, researchers have employed asymmetric catalysis techniques to selectively produce the cis-isomer, which is often preferred due to its specific reactivity and biological activity. These advancements have not only improved the efficiency of synthesis but also opened new avenues for large-scale production.

The physical properties of CIS-3-(2-ETHYLBENZOYL)CYCLOHEXANE-1-CARBOXYLIC ACID are equally intriguing. Its melting point, boiling point, and solubility characteristics have been extensively studied, providing insights into its behavior under various conditions. For example, the compound exhibits moderate solubility in common organic solvents, making it suitable for use in solution-based reactions. Additionally, its thermal stability has been evaluated, revealing its potential for high-temperature applications.

In terms of applications, CIS-3-(2-ETHYLBENZOYL)CYCLOHEXANE-1-CARBOXYLIC ACID has found utility in several areas. It serves as an intermediate in the synthesis of more complex molecules, particularly those with bioactive properties. Recent research has highlighted its role in drug discovery efforts, where it has been used as a building block for constructing bioactive compounds with potential therapeutic applications.

Moreover, the compound's ability to form stable complexes with metal ions has led to its exploration in coordination chemistry. Studies have demonstrated that CIS-3-(2-ETHYLBENZOYL)CYCLOHEXANE-1-CARBOXYLIC ACID can act as a ligand, forming complexes with transition metals such as copper and zinc. These complexes exhibit interesting magnetic and electronic properties, making them candidates for use in materials science applications.

The biological activity of CIS-3-(2-Ethybenzoyl)cyclohexane-carboxylic acid has also been a focal point of recent investigations. Researchers have examined its effects on various cellular systems, revealing potential anti-inflammatory and antioxidant properties. These findings underscore the compound's potential as a lead molecule in drug development programs targeting inflammatory diseases and oxidative stress-related conditions.

In conclusion, CIS-[...]carboxylic acid (CAS No. 735269–76–8) is a versatile compound with a rich structural framework that lends itself to diverse applications. Its unique properties, coupled with recent advancements in synthesis and application techniques, position it as an important molecule in contemporary chemical research. As ongoing studies continue to uncover new facets of its behavior and utility, this compound is poised to play an increasingly significant role in both academic and industrial settings.